Cas no 2228960-78-7 (1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-2-ol)

• Product Name: 1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-2-ol
• CAS No: 2228960-78-7
• MF: C₁₁H₂₀N₂O
• MW: 196.289302825928
• CID: 5801018
• PubChem ID: 165625022
• Update Time: 2024-01-07

1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-2-ol
• 2228960-78-7
• EN300-1787631

• Inchi： 1S/C11H20N2O/c1-6-13-9(3)10(8(2)12-13)7-11(4,5)14/h14H,6-7H2,1-5H3
• InChI Key： VTUSYVIXJFJVHZ-UHFFFAOYSA-N
• SMILES： OC(C)(C)CC1C(C)=NN(CC)C=1C

Computed Properties

• Exact Mass: 196.157563266g/mol
• Monoisotopic Mass: 196.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38Ų